butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate

• Molecular Formula: C18H21BrN4O3S
• Molecular Weight: 453.4 g/mol
• IUPAC Name: butyl 4-[(4-bromo-2,5-dimethylpyrazole-3-carbonyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C18H21BrN4O3S/c1-4-5-10-26-17(25)12-6-8-13(9-7-12)20-18(27)21-16(24)15-14(19)11(2)22-23(15)3/h6-9H,4-5,10H2,1-3H3,(H2,20,21,24,27)
• InChI Key: SRWWECBCRCDCRW-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=C(C(=NN2C)C)Br

Description

Butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate is not fully understood. However, it has been suggested that it induces apoptosis in cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-2 and activating the pro-apoptotic protein Bax.
Biochemical and Physiological Effects:
Butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the activity of the anti-apoptotic protein Bcl-2, and activate the pro-apoptotic protein Bax. It has also been shown to act as a fluorescent probe for the detection of metal ions such as copper and zinc.

Advantages and Limitations for Lab Experiments

The advantages of using butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate in lab experiments include its potential applications in various fields such as cancer research and metal ion detection. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For the research on butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate include the exploration of its potential applications in other fields such as environmental monitoring and drug development. Further research is also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method for butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate involves the reaction of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carbonyl chloride with thiourea followed by the reaction with butyl 4-aminobenzoate. The final product is obtained after purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Butyl 4-[({[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]amino}carbothioyl)amino]benzoate has been extensively studied for its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells.